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Compound of Interest

Compound Name: Basic yellow 57

cat. No.: B008371

To Researchers, Scientists, and Drug Development Professionals:

This document addresses the chemical classification of the colorant Basic Yellow 57. Based
on a review of its core chemical structure, Basic Yellow 57 is not a xanthene dye. It is correctly
classified as a monoazo dye. This guide will elucidate the structural differences that underpin
this classification.

Defining Xanthene Dyes

Xanthene dyes are a class of compounds distinguished by their core molecular framework, the
xanthene nucleus (dibenzo[a,e]pyran).[1][2][3] This heterocyclic structure consists of two
benzene rings fused to a central pyran ring. Prominent examples of xanthene dyes include
fluoresceins, eosins, and rhodamines, which are well-known for their brilliant color and
fluorescent properties.[1][4]

The fundamental structure of the xanthene core is C13H100.[1] Dyes in this family are typically
synthesized through the condensation of phthalic anhydride derivatives with resorcinol or 3-
aminophenol derivatives.[1]

The Chemical Identity of Basic Yellow 57

Basic Yellow 57 (CAS No. 68391-31-1) belongs to the single azo class of dyes.[5] Its chemical
structure is formally named trimethyl-[3-[(3-methyl-5-0x0-1-phenyl-4H-pyrazol-4-
yl)diazenyl]phenyllazanium;chloride.[6]
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The synthesis of Basic Yellow 57 involves a diazo coupling reaction, a method characteristic
of azo dye production.[5][7] Specifically, it is manufactured by the coupling of 3-amino-N,N,N-
trimethylbenzenaminium chloride with 3-methyl-1-phenyl-1H-pyrazol-5(4H)-one.[5][7][8] The
key feature of its structure, and the source of its color, is the azo group (—N=N-) that connects
the aromatic rings. This is the defining chromophore of an azo dye.

Structural Comparison and Classification

The determination that Basic Yellow 57 is not a xanthene dye is based on the clear absence of
the xanthene nucleus in its molecular structure. The logical relationship for this classification is
outlined in the diagram below.
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Caption: Logical workflow for the classification of Basic Yellow 57.
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Conclusion

While both xanthene and azo dyes can produce vibrant colors, their classification is rooted in
fundamental, mutually exclusive structural differences. Basic Yellow 57's synthesis and
molecular backbone, which features a characteristic azo linkage, firmly place it within the azo
dye category. It does not contain the defining dibenzo[a,e]pyran (xanthene) ring system and is
therefore not a xanthene dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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